Netobimin Sodium Salt
Netobimin Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
88254-99-3
VCID:
VC0121346
InChI:
InChI=1S/C14H20N4O7S2.Na/c1-3-7-26-10-4-5-12(18(20)21)11(9-10)16-13(17-14(19)25-2)15-6-8-27(22,23)24;/h4-5,9H,3,6-8H2,1-2H3,(H,22,23,24)(H2,15,16,17,19);/q;+1/p-1
SMILES:
CCCSC1=CC(=C(C=C1)[N+](=O)[O-])NC(=NCCS(=O)(=O)[O-])NC(=O)OC.[Na+]
Molecular Formula:
C14H19N4NaO7S2
Molecular Weight:
442.4 g/mol
Netobimin Sodium Salt
CAS No.: 88254-99-3
Reference Standards
VCID: VC0121346
Molecular Formula: C14H19N4NaO7S2
Molecular Weight: 442.4 g/mol
| CAS No. | 88254-99-3 |
|---|---|
| Product Name | Netobimin Sodium Salt |
| Molecular Formula | C14H19N4NaO7S2 |
| Molecular Weight | 442.4 g/mol |
| IUPAC Name | sodium;2-[[(methoxycarbonylamino)-(2-nitro-5-propylsulfanylanilino)methylidene]amino]ethanesulfonate |
| Standard InChI | InChI=1S/C14H20N4O7S2.Na/c1-3-7-26-10-4-5-12(18(20)21)11(9-10)16-13(17-14(19)25-2)15-6-8-27(22,23)24;/h4-5,9H,3,6-8H2,1-2H3,(H,22,23,24)(H2,15,16,17,19);/q;+1/p-1 |
| Standard InChIKey | BYWGGBOKTFRZDR-UHFFFAOYSA-M |
| Isomeric SMILES | CCCSC1=CC(=C(C=C1)[N+](=O)[O-])NC(=NCCS(=O)(=O)[O-])NC(=O)OC.[Na+] |
| SMILES | CCCSC1=CC(=C(C=C1)[N+](=O)[O-])NC(=NCCS(=O)(=O)[O-])NC(=O)OC.[Na+] |
| Canonical SMILES | CCCSC1=CC(=C(C=C1)[N+](=O)[O-])NC(=NCCS(=O)(=O)[O-])NC(=O)OC.[Na+] |
| Synonyms | 2-[[[(Methoxycarbonyl)amino][[2-nitro-5-(propylthio)phenyl]amino]methylene]amino]ethanesulfonic Acid Sodium Salt; Hapadex Sodium Salt; Hapasil Sodium Salt |
| PubChem Compound | 13273363 |
| Last Modified | Nov 11 2021 |
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